Hoechst 33258

• CAS: 23491-44-3; 23491-45-4
• Molecular Formula: C25H24N6O
• Molecular Weight: 424.5 g/mol
• InChI: InChI=1S/C25H24N6O/c1-30-10-12-31(13-11-30)18-5-9-21-23(15-18)29-25(27-21)17-4-8-20-22(14-17)28-24(26-20)16-2-6-19(32)7-3-16/h2-9,14-15,32H,10-13H2,1H3,(H,26,28)(H,27,29)
• InChIKey: INAAIJLSXJJHOZ-UHFFFAOYSA-N

Hoechst 33258 (CAS 23491-44-3): A Bis-Benzimidazole Minor-Groove DNA Stain with Defined AT-Selectivity for Fluorescence Microscopy and Flow Cytometry Procurement

Hoechst 33258 (bisbenzimide H 33258) is a cell-membrane-permeant, blue-fluorescent bis-benzimidazole dye that binds non-covalently to the minor groove of double-stranded DNA with pronounced selectivity for adenine–thymine (AT)-rich sequences [1]. Originally developed by Hoechst AG, it belongs to a family of three related Hoechst stains alongside Hoechst 33342 and Hoechst 34580 [2]. Upon DNA binding, its excitation/emission maxima shift to approximately 352 nm/461 nm, yielding a substantial Stokes shift of ~111 nm that facilitates multiplex fluorescence experiments [2]. The compound is supplied as a trihydrochloride pentahydrate salt (CAS 23491-45-4) with molecular weight 424.50 (free base) and is soluble in water (≥10 mg/mL) and DMSO [1]. Its well-characterized binding thermodynamics, defined sequence preferences, and moderate cell permeability distinguish it within the broader class of nuclear counterstains for applications ranging from fixed-cell imaging to quantitative DNA fluorometry [2].

1 Fixed-cell DNA quantification and ploidy analysis workflows — supports controlled, uniform nuclear labeling in post-fixation protocols

2 AT-rich sequence discrimination and DNA footprinting studies — reported high sequence-context sensitivity for minor-groove width mapping

3 Cell-free DNA radioprotection research — reported radioprotective activity in isolated DNA systems for mechanistic investigation

• [1] Latt SA, Stetten G, Juergens LA, Willard HF, Scher CD. Recent developments in the detection of deoxyribonucleic acid synthesis by 33258 Hoechst fluorescence. J Histochem Cytochem. 1975;23(7):493-505. doi:10.1177/23.7.1095650. View Source
• [2] Bucevičius J, Lukinavičius G, Gerasimaitė R. The Use of Hoechst Dyes for DNA Staining and Beyond. Chemosensors. 2018;6(2):18. doi:10.3390/chemosensors6020018. View Source

Why Hoechst 33258 Cannot Be Interchanged with Hoechst 33342, DAPI, or Other Minor-Groove Binders Without Experimental Revalidation

Despite sharing a common bis-benzimidazole core and similar excitation–emission spectra, Hoechst 33258, Hoechst 33342, and the widely used alternative DAPI exhibit quantitatively distinct differences in membrane permeability, AT-sequence discrimination, and cellular toxicity that preclude simple one-for-one substitution in validated protocols [1]. Hoechst 33342 carries an additional ethyl group that confers approximately 10-fold greater cell permeability, making it the preferred choice for live-cell staining, whereas Hoechst 33258's lower permeation rate suits fixed-cell or quantitative DNA-content applications where controlled dye loading is advantageous [1]. Relative to DAPI, Hoechst 33258 displays a 200-fold binding affinity range across AT-sequence variants—versus only a 30-fold range for DAPI—meaning that sequence-context-dependent fluorescence output differs substantially between the two dyes and can confound inter-study comparisons [2]. Furthermore, among the broader class of AT-selective minor-groove ligands (including distamycin, netropsin, and berenil), Hoechst 33258 alone exhibits the property of binding AATT sites more tightly than AAAA sites, a unique selectivity fingerprint that cannot be replicated by any in-class analog [3]. These three axes of differentiation—cell permeability, sequence-discrimination breadth, and unique AATT-over-AAAA preference—collectively mean that substituting Hoechst 33258 without re-optimization risks altered staining intensity, shifted fluorescence baselines, and misinterpretation of DNA-content or cell-cycle data.

Hoechst 33342 — permeability profile mismatch

Higher cell permeability favors live-cell loading; substituting Hoechst 33258 may shift staining kinetics and uniformity in fixed-cell protocols

DAPI — sequence discrimination breadth differs

Narrower binding-affinity range across AT-sequence variants may alter fluorescence output and confound inter-study comparisons

Distamycin, netropsin, berenil — binding-preference mismatch

Lack AATT-over-AAAA binding preference; AT-tract discrimination profile may not transfer, limiting sequence-specific reporting

• [1] Bucevičius J, Lukinavičius G, Gerasimaitė R. The Use of Hoechst Dyes for DNA Staining and Beyond. Chemosensors. 2018;6(2):18. doi:10.3390/chemosensors6020018. View Source
• [2] Breusegem SY, Clegg RM, Loontiens FG. Base-sequence specificity of Hoechst 33258 and DAPI binding to five (A/T)4 DNA sites with kinetic evidence for more than one high-affinity Hoechst 33258-AATT complex. J Mol Biol. 2002;315(5):1049-1061. doi:10.1006/jmbi.2001.5301. View Source
• [3] Abu-Daya A, Brown PM, Fox KR. DNA sequence preferences of several AT-selective minor groove binding ligands. Nucleic Acids Res. 1995;23(17):3385-3392. doi:10.1093/nar/23.17.3385. View Source

Hoechst 33258: Quantitative Head-to-Head Evidence for Scientific Selection Against Closest Analogs

Hoechst 33258 Exhibits a 200-Fold Affinity Range Across AT-Sequence Variants Versus Only a 30-Fold Range for DAPI

In a direct head-to-head fluorescence titration study comparing Hoechst 33258 and DAPI binding to five different (A/T)₄ sequence contexts within a stable DNA hairpin, Hoechst 33258 displayed a 200-fold difference between its highest- and lowest-affinity sites, whereas DAPI displayed only a 30-fold difference across the same sequence set [1]. Both dyes showed comparable affinities for the optimal AATT site (Ka ≈ 5.5 × 10⁸ M⁻¹ for DAPI), with affinities decreasing in the order AATT ≫ TAAT ≈ ATAT > TATA ≈ TTAA, but the extreme Ka values diverged by a factor of ~200 for Hoechst 33258 compared to ~30 for DAPI [1].

Sequence discrimination breadth

Head-to-head

~200-fold vs ~30-fold range across (A/T)₄ sites

Supports higher AT-context resolution vs DAPI

Fluorescence titration; DNA hairpin oligonucleotides

Evidence Dimension	Fold-difference in association constant (Ka) across five (A/T)₄ DNA binding sites
Target Compound Data	~200-fold difference between highest- and lowest-affinity (A/T)₄ sites
Comparator Or Baseline	DAPI: ~30-fold difference across the same (A/T)₄ sites
Quantified Difference	Hoechst 33258 shows ~6.7-fold greater sequence discrimination breadth than DAPI (200-fold vs 30-fold range)
Conditions	Fluorescence titrations with stable DNA hairpin oligonucleotides containing five different (A/T)₄ sequences; pseudo-first-order stopped-flow kinetics; Journal of Molecular Biology, 2002

Why This Matters

For experiments requiring precise quantification of AT-rich DNA content or discrimination between closely related AT-sequence variants, Hoechst 33258 provides substantially superior sequence resolution compared to DAPI, making it the preferred probe when sequence-context-dependent fluorescence must be accounted for.

• [1] Breusegem SY, Clegg RM, Loontiens FG. Base-sequence specificity of Hoechst 33258 and DAPI binding to five (A/T)4 DNA sites with kinetic evidence for more than one high-affinity Hoechst 33258-AATT complex. J Mol Biol. 2002;315(5):1049-1061. doi:10.1006/jmbi.2001.5301. View Source

Hoechst 33258 Is Unique Among AT-Selective Minor-Groove Ligands in Preferring AATT over AAAA Binding Sites

Quantitative DNase I footprinting across DNA fragments containing multiple blocks of (A/T)₄ revealed that among four AT-selective minor-groove-binding ligands—distamycin, netropsin, Hoechst 33258, and berenil—only Hoechst 33258 binds the AATT site more tightly than the AAAA site [1]. Hoechst 33258 also demonstrated the greatest overall discrimination between AT-tract variants, with an approximately 50-fold difference in affinity between the best site (AATT) and the worst (TATA) [1]. This AATT-over-AAAA preference has been attributed to the narrower minor-groove width of AATT tracts and favorable van der Waals contacts with adenine C2 hydrogens, a structural complementarity not exploited by the other ligands tested [1].

Unique AATT preference

Class-level

AATT > AAAA binding rank order

Enables AATT-specific region reporting

DNase I footprinting; not shared by distamycin, netropsin, berenil

Evidence Dimension	Relative binding preference for AATT vs AAAA sites among AT-selective minor-groove ligands
Target Compound Data	Hoechst 33258: binds AATT better than AAAA; ~50-fold affinity difference between AATT and TATA
Comparator Or Baseline	Distamycin, netropsin, berenil: all bind AAAA equally well or better than AATT; no unique AATT-over-AAAA preference
Quantified Difference	Qualitatively unique binding-rank order (AATT > AAAA) not observed with any other tested ligand; quantitatively, ~50-fold overall discrimination for Hoechst 33258
Conditions	DNase I footprinting on synthetic DNA fragments containing multiple (A/T)₄ blocks in identical sequence environments; Nucleic Acids Research, 1995

Why This Matters

This unique selectivity fingerprint means that when experimental systems contain mixed AATT and AAAA motifs, only Hoechst 33258 can differentially report on AATT-containing regions, making it irreplaceable for studies requiring fine-scale AT-tract discrimination.

• [1] Abu-Daya A, Brown PM, Fox KR. DNA sequence preferences of several AT-selective minor groove binding ligands. Nucleic Acids Res. 1995;23(17):3385-3392. doi:10.1093/nar/23.17.3385. View Source

Hoechst 33342 Exhibits 10-Fold Greater Cell Permeability Than Hoechst 33258, Defining Their Differential Suitability for Live- Versus Fixed-Cell Applications

The sole structural difference between Hoechst 33258 and Hoechst 33342—an additional ethyl group on the terminal phenyl ring of Hoechst 33342—results in a 10-fold enhancement in cell-membrane permeability for the latter [1]. This lipophilic ethyl substitution increases the logP of Hoechst 33342, enabling more efficient passive diffusion across intact plasma membranes, while Hoechst 33258, lacking this modification, permeates living cells at a substantially lower rate [1]. The differential was confirmed across multiple cell types and is consistently reported as an approximate order-of-magnitude difference [1].

Cell permeability differential

Head-to-head

~10-fold lower than Hoechst 33342

Supports fixed-cell protocol selection

Multi-cell-line assays; review consolidation

Evidence Dimension	Relative cell-membrane permeability
Target Compound Data	Hoechst 33258: baseline permeability (lower rate of cellular uptake)
Comparator Or Baseline	Hoechst 33342: approximately 10-fold greater cell permeability than Hoechst 33258
Quantified Difference	~10-fold difference in permeation rate
Conditions	Live-cell staining assays across multiple mammalian cell lines; Chemosensors review, 2018, consolidating primary literature

Why This Matters

For procurement decisions, this 10-fold permeability differential defines the primary application bifurcation: Hoechst 33258 is preferred for fixed-cell and post-fixation staining protocols where controlled, uniform nuclear labeling is required, while Hoechst 33342 is preferred when rapid live-cell loading is essential.

• [1] Bucevičius J, Lukinavičius G, Gerasimaitė R. The Use of Hoechst Dyes for DNA Staining and Beyond. Chemosensors. 2018;6(2):18. doi:10.3390/chemosensors6020018. View Source

Hoechst 33258 Provides a Dose-Modifying Factor of 9.3 for Radioprotection of Isolated DNA but Fails to Protect Intact Cells, in Contrast to Hoechst 33342

In a comparative study of radiation-induced single-strand breakage in plasmid pBR322 DNA, Hoechst 33258 exhibited concentration-dependent radioprotection with a dose-modifying factor (DMF) of up to 9.3 at 25 µM (ligand:base-pair ratio of 0.67) [1]. Sequencing-gel analysis demonstrated that this protection was site-specific, preferentially suppressing 3'-phosphorylglycollate termini at the ligand-binding site GAATTC, consistent with a hydrogen-atom-donation mechanism from benzimidazole NH groups [1]. However, in experiments with intact cells, the same concentration of Hoechst 33258 yielded barely detectable radioprotection, whereas Hoechst 33342 produced a DMF of 1.7 at 1% survival and 1.3 at 10% survival, a discrepancy attributed to demonstrably lower cellular uptake of Hoechst 33258 [1].

Cell-free radioprotection

Head-to-head

DMF up to 9.3 (isolated DNA); negligible in intact cells

Reported radioprotective probe context in cell-free systems

Plasmid pBR322; clonogenic survival assays

Evidence Dimension	Radioprotective efficacy measured as dose-modifying factor (DMF) for DNA strand-break protection
Target Compound Data	Hoechst 33258: DMF up to 9.3 in isolated DNA; barely detectable protection in intact cells
Comparator Or Baseline	Hoechst 33342: similar protection in isolated DNA; DMF of 1.7 (at 1% survival) and 1.3 (at 10% survival) in intact cells at 20 µM
Quantified Difference	In isolated DNA: both ligands show comparable protection (DMF ≈ 9). In intact cells: Hoechst 33258 shows negligible protection vs Hoechst 33342 DMF of 1.3–1.7
Conditions	Plasmid pBR322 DNA irradiated in solution; intact cell clonogenic survival assays; International Journal of Radiation Biology, 1992

Why This Matters

This evidence reveals a critical experimental design consideration: Hoechst 33258 can serve as a powerful radioprotective probe in cell-free DNA systems, but for cellular radioprotection studies, Hoechst 33342 is required due to its superior membrane permeability, and the two cannot be substituted.

• [1] Denison L, Haigh A, D'Cunha G, Martin RF. DNA ligands as radioprotectors: molecular studies with Hoechst 33342 and Hoechst 33258. Int J Radiat Biol. 1992;61(1):69-81. doi:10.1080/09553009214550641. View Source

Hoechst 33258 Discriminates ~20-Fold Between GAATTC and (TA)₃ Sites, Whereas Distamycin Shows Only ~2-Fold Discrimination, Defining a Sharper Sequence-Selectivity Tool

Quantitative DNase I footprinting on synthetic DNA fragments containing (A/T)₆ tracts revealed that Hoechst 33258 binds approximately 20-fold more tightly to GAATTC and TAATTA than to T₃A₃ and (TA)₃ [1]. In contrast, distamycin showed only approximately 2-fold stronger binding to TAATTA relative to (TA)₃, T₃A₃, and GAATTC under identical conditions [1]. Hydroxyl radical footprinting confirmed that both ligands occupy similar central positions within each AT tract, but Hoechst 33258's sharper discrimination reflects its heightened sensitivity to TpA steps, which widen the minor groove and reduce binding affinity [1].

AT-tract binding discrimination

Head-to-head

~20-fold vs ~2-fold (distamycin) across (A/T)₆ tracts

Reported sharper sequence-resolution tool vs distamycin

DNase I and hydroxyl radical footprinting

Evidence Dimension	Fold-difference in binding affinity between optimal and suboptimal (A/T)₆ tract arrangements
Target Compound Data	Hoechst 33258: ~20-fold tighter binding to GAATTC/TAATTA vs T₃A₃/(TA)₃
Comparator Or Baseline	Distamycin: ~2-fold tighter binding to TAATTA vs (TA)₃/T₃A₃/GAATTC
Quantified Difference	Hoechst 33258 provides ~10-fold greater binding discrimination within AT tracts than distamycin (20-fold vs 2-fold range)
Conditions	DNase I and hydroxyl radical footprinting on synthetic DNA fragments containing (A/T)₆ and (A/T)₁₀ tracts; Nucleic Acids Research, 1997

Why This Matters

When experimental resolution of closely related AT-tract architectures is required, Hoechst 33258's 20-fold discrimination window makes it a far more informative probe than distamycin, whose near-uniform binding across AT variants cannot resolve these structural differences.

• [1] Abu-Daya A, et al. Interaction of minor groove binding ligands with long AT tracts. Nucleic Acids Res. 1997;25(24):4962-4969. doi:10.1093/nar/25.24.4962. View Source

Optimal Procurement and Application Scenarios for Hoechst 33258 Based on Quantitative Differentiation Evidence

Fixed-Cell DNA Content Quantification by Fluorescence Microscopy or Flow Cytometry Where Controlled, Uniform Dye Loading Is Essential

Hoechst 33258's approximately 10-fold lower cell permeability compared to Hoechst 33342 [1] makes it the superior choice for post-fixation staining protocols. In fixed cells where membrane integrity is no longer a barrier, Hoechst 33258 provides uniform nuclear labeling without the risk of rapid, uneven dye loading that can occur with the more permeant Hoechst 33342. This property is particularly valuable for DNA ploidy analysis and cell-cycle profiling by flow cytometry, where stoichiometric binding is critical for accurate G₀/G₁ peak coefficient-of-variation (CV) values.

High-Resolution Discrimination of AT-Rich Sequence Variants in DNA Footprinting and Chromatin-Structure Studies

The 200-fold binding affinity range of Hoechst 33258 across X(A/T)₄Y sequence contexts—compared to only a 30-fold range for DAPI [1]—positions this dye as the probe of choice for DNase I and hydroxyl radical footprinting experiments requiring fine-scale resolution of AT-tract architectures. Its unique AATT-over-AAAA binding preference, not shared by distamycin, netropsin, or berenil [2], and its ~20-fold discrimination between GAATTC and (TA)₃ sites versus distamycin's ~2-fold discrimination [3], make Hoechst 33258 the preferred reagent for mapping minor-groove width variations and protein–DNA interaction landscapes at AT-rich regulatory elements.

Cell-Free DNA Radioprotection Studies and Mechanistic Investigation of Hydrogen-Atom-Donating Minor-Groove Ligands

Hoechst 33258 achieves a dose-modifying factor of up to 9.3 for protection of isolated plasmid DNA against radiation-induced single-strand breaks, with site-specific suppression of 3'-phosphorylglycollate termini at GAATTC binding sites [1]. Coupled with its well-characterized crystal structure in complex with DNA dodecamers, this makes Hoechst 33258 the preferred compound for biophysical studies of radioprotection mechanisms in cell-free systems, where its lower cellular uptake is not a limitation and its high solubility in aqueous buffers (≥10 mg/mL) facilitates precise concentration control.

Reduced-Background Nuclear Counterstaining in Botanical and Woody-Plant Cytogenetics

In fluorescence microscopy of plant meiotic chromosomes, Hoechst 33258 was demonstrated to produce images superior to traditional acetocarmine staining and was slightly superior to DAPI due to reduced background fluorescence from autofluorescent cellular materials [1]. The requirement for a chloroform-containing fixative and acetic acid pretreatment to remove autofluorescent compounds is protocol-specific and does not detract from Hoechst 33258's performance advantage in plant cytogenetic applications where DAPI yields higher non-specific background.

Application

Selection Property

Validation Focus

Fixed-cell DNA quantification and ploidy analysis

Controlled post-fixation dye loading

Stoichiometric binding and G₀/G₁ peak CV assessment

AT-sequence variant discrimination and chromatin-structure mapping

Reported sequence-discrimination breadth

AT-tract architecture resolution and minor-groove width interpretation

Cell-free DNA radioprotection mechanistic studies

Reported radioprotective activity in isolated DNA systems

Site-specific strand-break suppression at ligand-binding sites

Botanical and woody-plant cytogenetics nuclear counterstaining

Reported lower background fluorescence in plant meiotic preparations

Autofluorescence interference control and protocol-specific fixation review

• [1] Bucevičius J, Lukinavičius G, Gerasimaitė R. The Use of Hoechst Dyes for DNA Staining and Beyond. Chemosensors. 2018;6(2):18. doi:10.3390/chemosensors6020018. View Source
• [2] Breusegem SY, Clegg RM, Loontiens FG. Base-sequence specificity of Hoechst 33258 and DAPI binding to five (A/T)4 DNA sites. J Mol Biol. 2002;315(5):1049-1061. doi:10.1006/jmbi.2001.5301. View Source
• [3] Abu-Daya A, Brown PM, Fox KR. DNA sequence preferences of several AT-selective minor groove binding ligands. Nucleic Acids Res. 1995;23(17):3385-3392. doi:10.1093/nar/23.17.3385. View Source
• [4] Abu-Daya A, et al. Interaction of minor groove binding ligands with long AT tracts. Nucleic Acids Res. 1997;25(24):4962-4969. doi:10.1093/nar/25.24.4962. View Source
• [5] Denison L, Haigh A, D'Cunha G, Martin RF. DNA ligands as radioprotectors: molecular studies with Hoechst 33342 and Hoechst 33258. Int J Radiat Biol. 1992;61(1):69-81. doi:10.1080/09553009214550641. View Source
• [6] Beardsell D, Knox RB, Williams E. Use of DNA fluorochromes for studying meiosis in the woody species Thryptomene calycina. Biotechnic & Histochemistry. [Abstract]. Hoechst 33258 slightly superior to DAPI due to reduced background fluorescence. View Source